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Introduction

Fluacrypyrim is a fungicide and acaricide with a mode of action targeting the mitochondrial
electron transport chain in fungi and mites.[1][2] Specifically, it inhibits the Quinone outside
(Qo) site of Complex Ill, disrupting cellular respiration and leading to mortality.[1][2] This
document provides detailed application notes and experimental protocols for the field
application of Fluacrypyrim on various crops, designed for use by researchers, scientists, and
professionals in drug development. The following sections outline its mechanism of action,
provide protocols for evaluating its efficacy and phytotoxicity, and detail strategies for
resistance management.

Mode of Action

Fluacrypyrim's primary mode of action is the inhibition of mitochondrial respiration at Complex
[l of the electron transport chain.[1][2] This disruption of ATP synthesis is the critical
mechanism for its fungicidal and acaricidal activity.
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Caption: Mode of action of Fluacrypyrim.

Efficacy Evaluation Protocols
Control of Grape Powdery Mildew (Uncinula necator)

Objective: To evaluate the efficacy of Fluacrypyrim in controlling grape powdery mildew in a
field setting.

Experimental Protocol:

o Experimental Design: A randomized complete block design with four to five replicates is
recommended.[2][3][4] Each plot should consist of a minimum of two adjacent grapevines.[2]

[3]
e Treatments:
o Untreated Control (water spray).
o Fluacrypyrim at three different application rates (e.g., low, medium, high).
o A standard commercial fungicide as a positive control.

o Application: Treatments should be applied preventatively, starting at early shoot growth and
continuing at 7 to 14-day intervals until veraison, depending on disease pressure.[3][4]
Applications should be made using a calibrated backpack sprayer to ensure thorough
coverage of foliage and fruit clusters.[3]

o Data Collection:

o Assess disease incidence (% of infected leaves/bunches) and severity (% of leaf/bunch
area covered with mildew) at regular intervals (e.g., 7, 14, and 21 days after the final
application).[2]

o Use a standardized rating scale (e.g., 0-5) to quantify disease severity.[5]

« Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) to determine
significant differences between treatments.
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Data Presentation:

Mean Mean
Mean Mean . .
L . . Disease Disease
Applicati Disease Disease . . .
Treatmen . . Incidence Severity Efficacy
on Rate Incidence Severity
t . (%) (%) (%)
(g a.i./ha) (%) (%)
[Bunches [Bunches
[Leaves] [Leaves]
1 1
Untreated
95.0 65.0 80.0 55.0 0.0
Control
Fluacrypyri
X (Low) 15.0 5.0 10.0 3.0 84.2
m
Fluacrypyri Y
yPy , 5.0 1.0 3.0 0.5 94.7
m (Medium)
Fluacrypyri )
Z (High) 2.0 <1.0 1.0 <0.5 97.9
m
Standard
. Label Rate 8.0 2.0 5.0 1.0 91.6
Fungicide

Note: The data in this table are illustrative and should be replaced with actual experimental

results.
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Experimental Setup Application Protocol Data Collection & Analysis
Randomized Complete Preventative Disease Incidence & Severity
Block Design (4-5 Reps) (Early Shoot Growth to Veraison) (Leaves & Bunches)
2 Vines per Plot 7-14 Days Standardized Scale (0-5)

: l '

Untreated Control
Fluacrypyrim (3 rates) Calibrated Backpack Sprayer ANOVA
Standard Fungicide
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Caption: Experimental workflow for grape powdery mildew efficacy trial.

Control of Citrus Red Mite (Panonychus citri)

Objective: To determine the efficacy of Fluacrypyrim in controlling citrus red mite populations

on citrus trees.
Experimental Protocol:

o Experimental Design: Utilize a randomized complete block design with four replicates. Each
replicate plot should contain a minimum of two to four trees.[4][6]

e Treatments:
o Untreated Control (water spray).
o Fluacrypyrim at three different concentrations (e.g., low, medium, high).

o A standard commercial acaricide as a positive control.
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o Application: Apply treatments when mite populations reach a predetermined threshold (e.qg.,
5-10 mites per leaf).[7] Use a high-volume sprayer to ensure thorough coverage of the entire
tree canopy. A second application may be necessary after 14-21 days.

o Data Collection:

o Sample leaves from each plot before and at regular intervals (e.g., 3, 7, 14, and 21 days)
after treatment.[4][6]

o Count the number of motile mite stages (larvae, nymphs, and adults) per leaf under a
dissecting microscope.

 Statistical Analysis: Analyze mite count data using ANOVA to compare the effectiveness of
the different treatments.

Data Presentation:

o Mean Mite Mean Mite Mean Mite
Application .
Count per Count per Count per Efficacy (%)
Treatment Rate (mg
L) Leaf (Pre- Leaf (7 Leaf (14 (14 DAT)
a.i.
treatment) DAT) DAT)
Untreated
0 12,5 15.2 18.5 0.0
Control
Fluacrypyrim A (Low) 12.8 3.1 15 91.9
Fluacrypyrim B (Medium) 12.3 1.0 0.2 98.4
Fluacrypyrim C (High) 12.6 0.5 0.1 99.2
Standard
o Label Rate 12.4 1.8 0.8 93.5
Acaricide

Note: The data in this table are illustrative and should be replaced with actual experimental
results. DAT = Days After Treatment.
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Phytotoxicity Evaluation Protocol for Ornamental
Crops

Objective: To assess the potential phytotoxicity of Fluacrypyrim on a range of ornamental
plant species.

Experimental Protocol:

o Plant Material: Select healthy, uniform, and actively growing plants of the desired ornamental
species.[8] Include a variety of species known to be sensitive to chemical applications if
possible.

o Experimental Design: A completely randomized design with at least three to ten replicate
plants per treatment is recommended.[3][9]

e Treatments:
o Untreated Control (water spray).
o Fluacrypyrim at the proposed label rate (1x).
o Fluacrypyrim at twice the proposed label rate (2x) to assess the margin of safety.[3]

o Application: Apply treatments as a foliar spray to the point of runoff.[8] Make a total of three
applications at 14-day intervals to evaluate the effects of repeated use.[9]

o Data Collection:

o Visually assess plants for any signs of phytotoxicity at 3, 7, and 14 days after each
application.

o Use arating scale (e.g., 0-10, where 0 = no injury and 10 = plant death) to quantify any
observed damage.[9]

o Record specific symptoms, such as leaf yellowing (chlorosis), leaf spotting (necrosis),
stunting, or deformation.
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 Statistical Analysis: Analyze phytotoxicity ratings using non-parametric statistical tests or

ANOVA, depending on the data distribution.

Data Presentation:

Mean Mean Mean
L Phytotoxicit Phytotoxicit Phytotoxicit
Ornamental Application . . .
. Treatment y Rating (0- y Rating (0- y Rating (0-
Species Rate
10) after 1st  10) after 10) after 3rd
App. 2nd App. App.
Petunia x
) Untreated 0 0.0 0.0 0.0
hybrida
0.5 (slight
Fluacrypyrim 1x 0.0 0.0 marginal
chlorosis)
1.5 (stuntin
_ 1.0 (mild ( g
Fluacrypyrim 2X 0.5 ) and
stunting) )
chlorosis)
Impatiens
) Untreated 0 0.0 0.0 0.0
walleriana
Fluacrypyrim 1x 0.0 0.0 0.0
) 0.5 (slight
Fluacrypyrim 2X 0.0 1.0 (leaf curl)
leaf curl)
Tagetes
Untreated 0 0.0 0.0 0.0
erecta
Fluacrypyrim 1x 0.0 0.0 0.0
Fluacrypyrim 2X 0.0 0.0 0.0

Note: The data in this table are illustrative and should be replaced with actual experimental

results.
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Resistance Management

The repeated use of fungicides and acaricides with the same mode of action can lead to the
selection of resistant pathogen and pest populations.[10][11] As Fluacrypyrim is a Qol
fungicide (FRAC Group 11), a robust resistance management strategy is crucial to maintain its
long-term efficacy.

Key Strategies:

» Rotation of Modes of Action: Do not apply Fluacrypyrim in consecutive applications. Rotate
with fungicides or acaricides from different FRAC or IRAC groups.[10]

e Tank Mixtures: Tank-mixing Fluacrypyrim with a multi-site inhibitor can help to delay the
development of resistance.

 Integrated Pest Management (IPM): Incorporate cultural and biological control methods to
reduce the reliance on chemical applications.[10]

» Scouting and Thresholds: Monitor pest and disease levels regularly and apply Fluacrypyrim
only when necessary, based on established economic thresholds.[10]

o Label Recommendations: Always follow the product label for application rates and the
maximum number of applications per season.
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Caption: Logical workflow for Fluacrypyrim resistance management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ANTI-RESISTANCE STRATEGIES FOR TWO-SPOTTED SPIDER MITE,
TETRANYCHUS URTICAE (ACARI: TETRANYCHIDAE), IN STRAWBERRY CULTURE |
International Society for Horticultural Science [ishs.org]

e 2. joasdjournal.org [joasdjournal.org]

» 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
e 4. ucanr.edu [ucanr.edu]

o 5. researchgate.net [researchgate.net]

e 6. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

e 7. Citrus Red Mite / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM
Program (UC IPM) [ipm.ucanr.edu]

e 8. greenhousegrower.com [greenhousegrower.com]
e 9. plantpathology.mgcafe.uky.edu [plantpathology.mgcafe.uky.edu]
» 10. agrojournal.org [agrojournal.org]

e 11. Integrated Management Of Grapes Powdery Mildew (Uncinula necator), In Nubaria
Locations, And Its Effect On The Grapes Yield [journals.ekb.eg]

 To cite this document: BenchChem. [Field Application Techniques for Fluacrypyrim on Crops:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1663348#field-application-techniques-for-
fluacrypyrim-on-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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